Cas no 1807141-69-0 (4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1807141-69-0
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893887
• Update Time: 2025-11-07

4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-5(9)2-1-3(13)14-6(15(16)17)4(2)7(10,11)12/h1,5H
• InChI Key： MHCKVDRIOPZHAW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(F)(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine

4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine, identified by the CAS number 1807141-69-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound, characterized by its complex structure, has garnered attention due to its unique properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at position 4, an iodo group at position 6, a nitro group at position 2, and a trifluoromethyl group at position 3. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as cross-coupling reactions that are crucial for introducing the iodo group at position 6.

The chemical properties of this compound are heavily influenced by the electron-withdrawing groups present on the pyridine ring. The nitro group at position 2 is particularly significant as it imparts strong electron-withdrawing effects, which can enhance the reactivity of the molecule in various reactions. Similarly, the trifluoromethyl group at position 3 contributes to both electron withdrawal and steric effects, further modulating the compound's chemical behavior. These properties make 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine a valuable substrate for further functionalization in drug discovery and material science.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing new drug candidates targeting specific biological pathways. The presence of multiple halogen atoms (fluorine and iodine) makes it an attractive candidate for exploring bioisosteric replacements and optimizing pharmacokinetic profiles. Additionally, its structure lends itself well to applications in agrochemicals, where it could serve as a precursor for novel pesticides or herbicides with improved efficacy and reduced environmental impact.

Recent studies have also highlighted the potential of 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, its ability to undergo various coupling reactions makes it suitable for synthesizing conjugated systems that could find applications in organic electronics or optoelectronic devices.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are often employed to confirm its identity and purity. Recent advancements in these techniques have improved our ability to accurately determine the molecular structure and composition of such complex molecules.

In conclusion, 4-(Difluoromethyl)-6-iodo-2-nitro-3-(trifluoromethyl)pyridine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound for both academic and industrial pursuits. As research progresses, we can expect further insights into its capabilities and new avenues for its utilization.